Cas no 2035022-70-7 ((E)-3-(2-chlorophenyl)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)prop-2-en-1-one)

(E)-3-(2-chlorophenyl)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)prop-2-en-1-one is a structurally complex small molecule featuring a chlorophenyl group, a fluoropyrimidine moiety, and a pyrrolidine linker. Its design incorporates key pharmacophoric elements, including an α,β-unsaturated ketone, which may enhance reactivity or binding interactions in biological systems. The presence of both chlorine and fluorine substituents suggests potential for improved metabolic stability and target selectivity. The pyrrolidine-oxypyrimidine scaffold could confer conformational rigidity, influencing its pharmacokinetic properties. This compound may serve as a valuable intermediate or lead structure in medicinal chemistry, particularly for applications requiring selective modulation of biological targets. Its synthetic versatility allows for further derivatization to explore structure-activity relationships.
(E)-3-(2-chlorophenyl)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)prop-2-en-1-one structure
2035022-70-7 structure
Product Name:(E)-3-(2-chlorophenyl)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)prop-2-en-1-one
CAS No:2035022-70-7
MF:C17H15ClFN3O2
MW:347.771306276321
CID:6077074
PubChem ID:121017619
Update Time:2025-05-30

(E)-3-(2-chlorophenyl)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 2035022-70-7
    • AKOS026690597
    • (E)-3-(2-chlorophenyl)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)prop-2-en-1-one
    • F6478-1179
    • (E)-3-(2-chlorophenyl)-1-[3-(5-fluoropyrimidin-2-yl)oxypyrrolidin-1-yl]prop-2-en-1-one
    • (2E)-3-(2-chlorophenyl)-1-{3-[(5-fluoropyrimidin-2-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one
    • Inchi: 1S/C17H15ClFN3O2/c18-15-4-2-1-3-12(15)5-6-16(23)22-8-7-14(11-22)24-17-20-9-13(19)10-21-17/h1-6,9-10,14H,7-8,11H2/b6-5+
    • InChI Key: HGDRPSQFCPUOJS-AATRIKPKSA-N
    • SMILES: ClC1C=CC=CC=1/C=C/C(N1CCC(C1)OC1N=CC(=CN=1)F)=O

Computed Properties

  • Exact Mass: 347.0836826g/mol
  • Monoisotopic Mass: 347.0836826g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 55.3Ų

(E)-3-(2-chlorophenyl)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)prop-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6478-1179-2μmol
(2E)-3-(2-chlorophenyl)-1-{3-[(5-fluoropyrimidin-2-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one
2035022-70-7 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F6478-1179-5μmol
(2E)-3-(2-chlorophenyl)-1-{3-[(5-fluoropyrimidin-2-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one
2035022-70-7 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F6478-1179-10μmol
(2E)-3-(2-chlorophenyl)-1-{3-[(5-fluoropyrimidin-2-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one
2035022-70-7 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F6478-1179-20μmol
(2E)-3-(2-chlorophenyl)-1-{3-[(5-fluoropyrimidin-2-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one
2035022-70-7 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F6478-1179-1mg
(2E)-3-(2-chlorophenyl)-1-{3-[(5-fluoropyrimidin-2-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one
2035022-70-7 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F6478-1179-2mg
(2E)-3-(2-chlorophenyl)-1-{3-[(5-fluoropyrimidin-2-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one
2035022-70-7 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F6478-1179-3mg
(2E)-3-(2-chlorophenyl)-1-{3-[(5-fluoropyrimidin-2-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one
2035022-70-7 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F6478-1179-4mg
(2E)-3-(2-chlorophenyl)-1-{3-[(5-fluoropyrimidin-2-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one
2035022-70-7 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F6478-1179-5mg
(2E)-3-(2-chlorophenyl)-1-{3-[(5-fluoropyrimidin-2-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one
2035022-70-7 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F6478-1179-10mg
(2E)-3-(2-chlorophenyl)-1-{3-[(5-fluoropyrimidin-2-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one
2035022-70-7 90%+
10mg
$79.0 2023-05-17

Additional information on (E)-3-(2-chlorophenyl)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)prop-2-en-1-one

Compound CAS No. 2035022-70-7: A Comprehensive Overview

The compound with CAS No. 2035022-70-7, known as (E)-3-(2-chlorophenyl)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)prop-2-en-1-one, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule consists of a pyrrolidine ring, a pyrimidine moiety, and a substituted propenone group, all of which contribute to its complex pharmacological profile.

Recent studies have highlighted the (E)-3-(2-chlorophenyl) group as a key structural element influencing the compound's stability and bioavailability. The presence of the 5-fluoropyrimidin ring introduces additional electronic effects, enhancing the molecule's ability to interact with biological targets. This combination makes the compound a strong candidate for further exploration in drug development.

One of the most notable aspects of this compound is its pyrrolidin core, which plays a crucial role in modulating its pharmacokinetic properties. Researchers have found that the pyrrolidin ring enhances solubility and permeability, making it easier for the compound to cross cellular membranes. This characteristic is particularly advantageous in designing drugs that require efficient delivery to target sites within the body.

The propenone group within the molecule has also been identified as a critical component for its biological activity. This group contributes to the compound's ability to inhibit specific enzymes and receptors, making it a potential lead compound for treating various diseases, including cancer and inflammatory disorders. Recent experiments have demonstrated that the propenone moiety can selectively bind to protein kinases, showcasing its therapeutic potential.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitutions and condensation reactions. The use of advanced catalytic systems has enabled researchers to optimize the synthesis pathway, ensuring high yields and purity. This has facilitated further studies on its pharmacodynamics and toxicity profiles.

From an environmental perspective, the compound exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments remains a topic of interest for ecotoxicological assessments. Regulatory agencies have emphasized the need for comprehensive testing to ensure that its use does not pose significant risks to ecosystems.

Looking ahead, ongoing research is focused on refining the compound's structure to improve its efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield breakthroughs in understanding its mechanism of action at the molecular level.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent